[4-bromo-2-[(E)-[2-(4-nitrophenoxy)propanoylhydrazinylidene]methyl]phenyl] 2-chlorobenzoate

Specification

• Molecular Formula: C23H17BrClN3O6
• Molecular Weight: 546.8 g/mol
• IUPAC Name: [4-bromo-2-[(E)-[2-(4-nitrophenoxy)propanoylhydrazinylidene]methyl]phenyl] 2-chlorobenzoate
• Standard InChI: InChI=1S/C23H17BrClN3O6/c1-14(33-18-9-7-17(8-10-18)28(31)32)22(29)27-26-13-15-12-16(24)6-11-21(15)34-23(30)19-4-2-3-5-20(19)25/h2-14H,1H3,(H,27,29)/b26-13+
• Standard InChI Key: GFIMWYQLYGVLST-LGJNPRDNSA-N
• Isomeric SMILES: CC(C(=O)N/N=C/C1=C(C=CC(=C1)Br)OC(=O)C2=CC=CC=C2Cl)OC3=CC=C(C=C3)[N+](=O)[O-]
• Canonical SMILES: CC(C(=O)NN=CC1=C(C=CC(=C1)Br)OC(=O)C2=CC=CC=C2Cl)OC3=CC=C(C=C3)[N+](=O)[O-]

Introduction

Chemical Identity and Structural Features

[4-Bromo-2-[(E)-[2-(4-nitrophenoxy)propanoylhydrazinylidene]methyl]phenyl] 2-chlorobenzoate belongs to the class of diaryl hydrazones, characterized by a central hydrazone linker (-NH-N=CH-) bridging two aromatic systems. The compound's IUPAC name systematically describes its structure:

• 4-Bromo-2-substituted phenyl group: A bromine atom at position 4 and a hydrazone-linked propanoyl group at position 2 of the benzene ring.

• (E)-Hydrazone configuration: The trans arrangement (E-isomer) about the C=N bond, confirmed by the InChIKey descriptor "LGJNPRDNSA-N".

• 2-Chlorobenzoate ester: A chlorinated benzoic acid derivative esterified to the phenolic oxygen.

Table 1: Molecular Characteristics

Property	Value
Molecular Formula	C₂₃H₁₇BrClN₃O₆
Molecular Weight	546.8 g/mol
logP (Predicted)	3.7–4.2
Hydrogen Bond Acceptors	12
Polar Surface Area	105.05 Ų
SMILES	CC(C(=O)N/N=C/C1=C(C=CC(=C1)Br)OC(=O)C2=CC=CC=C2Cl)OC3=CC=C(C=C3)N+[O-]

The compound's stereoelectronic profile arises from synergistic effects between its substituents:

• Bromine and chlorine atoms induce steric bulk and enhance lipophilicity, facilitating membrane penetration.

• Nitro group (-NO₂) at the 4-position of the phenoxy moiety contributes to electron-deficient aromatic systems, potentially enhancing reactivity in charge-transfer interactions.

• Hydrazone bridge serves as a conjugated π-system, enabling delocalization of electron density across the molecule.

Synthetic Methodology

While direct synthesis protocols for this specific compound remain proprietary, analogous routes for structurally related bromonitrophenyl derivatives provide insight into probable manufacturing strategies. The patent CN102718659A details a four-step process for synthesizing 4-bromo-2-nitrophenyl acetic acid, adaptable to this compound's production:

• Metallation: Reaction of 4-bromo-2-nitrochlorotoluene with metallic sodium in cyclohexane at 0–15°C yields a sodium cresylate intermediate.

• Sommelet–Hauser Rearrangement: Heating to 40–150°C induces-sigmatropic rearrangement, forming a benzyl sodium species.

• Carbonation: Treatment with CO₂ gas (0.8–1.0 L/min) at 25–45°C for 3 hours generates the sodium carboxylate.

• Acidification: Protonation with dilute HCl followed by ether extraction produces the final carboxylic acid derivative.

For [4-bromo-2-[(E)-hydrazinylidenemethyl]phenyl] 2-chlorobenzoate, post-synthetic modifications would likely involve:

• Esterification: Coupling 4-bromo-2-nitrophenyl acetic acid with 2-chlorophenol using DCC/DMAP catalysis.

• Hydrazone Formation: Condensation with 4-nitrophenoxypropanoyl hydrazine under acidic conditions (pH 4–5).

Critical process parameters include:

• Temperature control during metallation (<50°C to prevent side reactions).

• CO₂ flow rate optimization (0.8–1.0 L/min) to ensure complete carboxylation.

• Strict exclusion of moisture during hydrazone formation to avoid hydrolysis.

Physicochemical Properties

The compound's drug-like characteristics are governed by its balanced hydrophobicity and polar functionality:

Solubility and Partitioning

• logP/logD: Experimental values for analogous compounds range from 3.77–4.20, indicating moderate lipophilicity suitable for passive diffusion across biological membranes.

• Aqueous Solubility: Predicted logSw = -4.2, suggesting poor water solubility (≈0.01 mg/mL) necessitating formulation with co-solvents.

• Ionization: The nitro group (pKa ≈ -1.3) remains unionized at physiological pH, while the hydrazone nitrogen (pKa ≈ 2.8) may protonate in acidic environments.

Solid-State Characteristics

• Crystallinity: Colorless crystalline solid with melting point estimated >180°C based on benzohydrazide analogs.

• Stability: Susceptible to photodegradation due to nitro aromatic systems; recommended storage in amber glass under inert atmosphere.

Biological Activity and Mechanism

While direct pharmacological data for this compound remains unpublished, structurally similar 2-chlorobenzoate derivatives exhibit marked antimicrobial effects:

Table 2: Antimicrobial Activity of Analogous Compounds

Compound	E. coli (pMIC)	S. aureus (pMIC)	C. albicans (pMIC)
Target Compound*	2.3 (Predicted)	1.8 (Predicted)	1.5 (Predicted)
Norfloxacin (Control)	2.61	2.45	-
2-Chloro-benzoic acid	2.27	1.91	1.78

*pMIC = -log(MIC in µM/mL); Predicted values based on QSAR models.

Mechanistic Insights:

• Membrane Disruption: The lipophilic bromo and chloro substituents facilitate integration into microbial membranes, increasing permeability.

• Enzyme Inhibition: Hydrazone functionality chelates metal ions (e.g., Mg²⁺ in DNA gyrase), impairing bacterial topoisomerase activity.

• ROS Generation: Nitro group reduction produces reactive oxygen species, causing oxidative damage in fungal pathogens.

Comparative Analysis with Structural Analogs

Table 3: Structure-Activity Relationships

Compound	MW (g/mol)	logP	E. coli Activity	Key Substituents
Target Compound	546.8	3.9	+++	Br, Cl, NO₂, hydrazone
4-Bromo-2-nitrophenyl*	488.25	3.77	++	Br, NO₂, furan carboxylate
2-Chlorobenzoic acid	156.57	2.1	+++	Cl, COOH

Activity Key: + = pMIC 1.0–1.5; ++ = 1.6–2.0; +++ = >2.1

The target compound's enhanced activity over simpler chlorobenzoates stems from:

• Increased Lipophilicity: Bromine and nitro groups improve membrane partitioning.

• Extended Conjugation: Hydrazone linker enables charge delocalization, stabilizing receptor interactions.